Cas no 1111096-09-3 (2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile)

• Product Name: 2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile
• CAS No: 1111096-09-3
• MF: C₁₅H₂₀BNO₂
• MW: 257.135804176331
• MDL: MFCD12405371
• CID: 4680247
• Update Time: 2025-05-23

2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
• 2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile

• MDL： MFCD12405371
• Inchi： 1S/C15H20BNO2/c1-10-7-12(8-11(2)13(10)9-17)16-18-14(3,4)15(5,6)19-16/h7-8H,1-6H3
• InChI Key： ZIYJUOCLRCRPPM-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C(C#N)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 370
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile

2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile: A Comprehensive Overview

The compound 2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile, identified by the CAS number 1111096-09-3, is a highly specialized organic molecule with significant applications in modern chemistry and materials science. This compound is notable for its unique structure, which combines a benzonitrile core with a tetramethylboronate ester group. The presence of the boron-containing moiety makes it particularly valuable in cross-coupling reactions, a cornerstone of contemporary organic synthesis.

Recent advancements in organoboron chemistry have highlighted the importance of compounds like 2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile in constructing complex molecular architectures. Researchers have demonstrated that such compounds can serve as efficient precursors in Suzuki-Miyaura couplings and other transition-metal-mediated reactions. These reactions are pivotal in the synthesis of biologically active molecules and advanced materials.

The structural features of this compound are worth emphasizing. The benzonitrile group provides a rigid aromatic framework that enhances stability and reactivity in certain chemical transformations. Meanwhile, the tetramethylboronate ester group introduces a versatile functional element capable of participating in various nucleophilic and oxidative processes. This combination makes the compound an ideal candidate for exploring new synthetic pathways and catalytic cycles.

In terms of synthesis, the preparation of 2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile typically involves multi-step organic reactions. Recent studies have optimized these procedures by employing environmentally friendly reagents and energy-efficient conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The application of this compound extends beyond traditional organic synthesis. Its ability to act as a building block in polymer chemistry has been explored in recent research. Scientists have utilized it to synthesize novel polymeric materials with tailored electronic and mechanical properties. These materials hold promise for applications in electronics and advanced composites.

Moreover, the compound's role in medicinal chemistry is gaining traction. Its potential as a scaffold for drug discovery has been underscored by studies focusing on its interactions with biological systems. Researchers are investigating its ability to modulate enzyme activity and cellular signaling pathways.

In conclusion, 2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,bold 3,bold 2-dioxaborolan-bold 2-YL)benzonitrile represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists seeking to push the boundaries of molecular design and synthesis.